molecular formula C16H21NOS B4303285 N-(1-adamantylmethyl)thiophene-2-carboxamide

N-(1-adamantylmethyl)thiophene-2-carboxamide

Cat. No. B4303285
M. Wt: 275.4 g/mol
InChI Key: RTSSWWOTLDFAHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Thiophene-2-carboxamide derivatives are a class of compounds that have been synthesized and studied for their potential biological activities . They are designed and synthesized, and their structures are confirmed by 1H and 13C NMR, and mass spectra . The synthesized compounds are evaluated for their in vitro cytotoxic activity by MTT assay .


Synthesis Analysis

These derivatives are prepared from acyl chlorides and heterocyclic amine derivatives with good yields . The synthesis of thiophene 2-carboxamide derivatives substituted with hydroxyl, methyl and amino groups at position-3 was proposed . The strategy includes the cyclization of the precursor ethyl 2-arylazo-3-mercapto-3- (phenylamino)acrylate derivatives, 2-acetyl-2-arylazo-thioacetanilide derivatives and N -aryl-2-cyano-3-mercapto-3- (phenylamino)acrylamide derivatives with N - (4-acetylphenyl)-2-chloroacetamide in alcoholic sodium ethoxide .


Molecular Structure Analysis

The chemical structures of these derivatives were confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR and elemental analysis .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these derivatives include the cyclization of the precursor compounds with N-(4-acetylphenyl)-2-chloroacetamide .


Physical And Chemical Properties Analysis

The physical and chemical properties of these derivatives were studied using IR, 1H NMR, 13C NMR and elemental analysis .

Scientific Research Applications

Anti-Inflammatory Activity: Thiophenes exhibit anti-inflammatory effects, making them potential candidates for managing inflammatory conditions . Researchers have explored their role in modulating inflammatory pathways.

Anti-Cancer Properties: Certain thiophene derivatives demonstrate anti-cancer activity. Investigations have focused on their impact on cancer cell growth, apoptosis, and metastasis . Further studies are needed to elucidate specific mechanisms.

Anti-Anxiety and Anti-Psychotic Effects: Thiophenes have been studied for their anxiolytic and anti-psychotic properties. These compounds may interact with neurotransmitter systems, affecting anxiety and mood disorders .

Antioxidant Activity: Thiophenes exhibit antioxidant properties, which could be valuable in preventing oxidative stress-related diseases . Their ability to scavenge free radicals contributes to this effect.

Estrogen Receptor Modulation: Some thiophene derivatives act as estrogen receptor modulators. These compounds may find applications in hormone-related conditions .

Kinase Inhibition: Thiophenes have been investigated as kinase inhibitors, potentially impacting cellular signaling pathways. Their role in cancer therapy and other diseases is an active area of research .

Material Science and Electronics Applications

Beyond medicine, thiophenes play a crucial role in material science and electronics:

Organic Semiconductors: Thiophene-based analogs serve as building blocks for organic semiconductors. These materials find applications in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .

Mechanism of Action

While the specific mechanism of action for “N-(1-adamantylmethyl)thiophene-2-carboxamide” is not available, thiophene-2-carboxamide derivatives have been evaluated for their in vitro cytotoxic activity . They have also been studied for their antibacterial activities .

Future Directions

The results from the studies suggest that compounds carrying thiophene/furan carbocamide moieties could be promising structures in the development of more potent pharmaceutical agents in the future .

properties

IUPAC Name

N-(1-adamantylmethyl)thiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21NOS/c18-15(14-2-1-3-19-14)17-10-16-7-11-4-12(8-16)6-13(5-11)9-16/h1-3,11-13H,4-10H2,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RTSSWWOTLDFAHQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2CC3CC1CC(C2)(C3)CNC(=O)C4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(adamantan-1-yl)methyl]thiophene-2-carboxamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(1-adamantylmethyl)thiophene-2-carboxamide
Reactant of Route 2
Reactant of Route 2
N-(1-adamantylmethyl)thiophene-2-carboxamide
Reactant of Route 3
Reactant of Route 3
N-(1-adamantylmethyl)thiophene-2-carboxamide
Reactant of Route 4
Reactant of Route 4
N-(1-adamantylmethyl)thiophene-2-carboxamide
Reactant of Route 5
Reactant of Route 5
N-(1-adamantylmethyl)thiophene-2-carboxamide
Reactant of Route 6
Reactant of Route 6
N-(1-adamantylmethyl)thiophene-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.